Cas no 1361743-40-9 (2',3'-Dichloro-5-fluoro-biphenyl-3-carbonitrile)

• Product Name: 2',3'-Dichloro-5-fluoro-biphenyl-3-carbonitrile
• CAS No: 1361743-40-9
• MF: C₁₃H₆Cl₂FN
• MW: 266.097844600677
• CID: 4993796
• Update Time: 2025-05-28

2',3'-Dichloro-5-fluoro-biphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-5-fluoro-biphenyl-3-carbonitrile

• Inchi： 1S/C13H6Cl2FN/c14-12-3-1-2-11(13(12)15)9-4-8(7-17)5-10(16)6-9/h1-6H
• InChI Key： WQMSUJPELCOKQE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C=C(C#N)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 4.7
• Topological Polar Surface Area: 23.8

Additional information on 2',3'-Dichloro-5-fluoro-biphenyl-3-carbonitrile

Research Brief on 2',3'-Dichloro-5-fluoro-biphenyl-3-carbonitrile (CAS: 1361743-40-9): Recent Advances and Applications

2',3'-Dichloro-5-fluoro-biphenyl-3-carbonitrile (CAS: 1361743-40-9) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

Recent literature indicates that 2',3'-Dichloro-5-fluoro-biphenyl-3-carbonitrile serves as a versatile building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel tyrosine kinase inhibitors, which showed promising activity against resistant cancer cell lines. The compound's fluorinated and chlorinated moieties contribute to its enhanced binding affinity and metabolic stability, making it a valuable scaffold for drug design. Additionally, its electronic properties have been exploited in the development of fluorescent probes for cellular imaging, as reported in a recent ACS Chemical Biology article.

In terms of synthetic methodologies, advancements have been made in the efficient production of 2',3'-Dichloro-5-fluoro-biphenyl-3-carbonitrile. A 2024 study in Organic Letters detailed a palladium-catalyzed cross-coupling approach that significantly improved yield and purity compared to traditional methods. This innovation is expected to facilitate larger-scale production and further exploration of its pharmacological potential. Furthermore, computational studies have provided insights into the compound's conformational flexibility and interactions with biological targets, aiding in the rational design of derivatives with optimized properties.

The safety and toxicological profile of 2',3'-Dichloro-5-fluoro-biphenyl-3-carbonitrile have also been investigated. Preliminary in vitro studies suggest low cytotoxicity at therapeutic concentrations, though further in vivo evaluations are warranted. Regulatory considerations, including its classification under REACH and other chemical safety frameworks, are currently under review, as highlighted in a recent European Journal of Pharmaceutical Sciences report. These findings underscore the compound's potential while emphasizing the need for comprehensive safety assessments.

Looking ahead, researchers are exploring the application of 2',3'-Dichloro-5-fluoro-biphenyl-3-carbonitrile in targeted drug delivery systems. Its ability to penetrate cell membranes and its compatibility with nanoparticle formulations make it a candidate for advanced therapeutic strategies. Collaborative efforts between academic and industrial laboratories are expected to drive further innovations, as evidenced by several patents filed in 2023-2024. The compound's multifaceted utility positions it as a promising candidate for future drug development pipelines.

In conclusion, 2',3'-Dichloro-5-fluoro-biphenyl-3-carbonitrile (CAS: 1361743-40-9) represents a compelling case study in the intersection of chemical synthesis and biomedical application. Its recent advancements underscore the importance of structural optimization and multidisciplinary approaches in modern drug discovery. Continued research will likely uncover additional therapeutic avenues, solidifying its role in the next generation of pharmaceutical innovations.